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Compound of Interest

Compound Name: 2,3,6-Trichlorotoluene

Cat. No.: B1206156

An In-depth Technical Guide to 2,3,6-
Trichlorotoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, synthesis, and analysis of 2,3,6-Trichlorotoluene. The information is intended for
researchers, scientists, and professionals in drug development and related fields.

Molecular Structure and IUPAC Name

The IUPAC name for 2,3,6-Trichlorotoluene is 1,2,4-trichloro-3-methylbenzene.[1][2][3] Its
chemical structure consists of a benzene ring substituted with a methyl group and three
chlorine atoms at positions 2, 3, and 6.

Below is a two-dimensional representation of the molecular structure of 2,3,6-
Trichlorotoluene.

Molecular Structure of 2,3,6-Trichlorotoluene

Physicochemical Properties

A summary of the key quantitative data for 2,3,6-Trichlorotoluene is presented in the table
below for easy reference and comparison.
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Property Value Source
Molecular Formula C7HsCls [1112114]
Molecular Weight 195.47 g/mol [1][4]
CAS Number 2077-46-5 [1]
Appearance Colorl'ess to pale yellow liquid 4]
or solid

Melting Point 42.95 °C [5]
Boiling Point 241.8 °C [5]
Density 1.4 +0.1 g/cm3 [4]

Vapor Pressure

0.0729 mmHg at 25°C

[4]

LogP

4.1-4.34

[1](6]

Experimental Protocols

2,3,6-Trichlorotoluene is one of several isomers produced from the chlorination of toluene.[5]

A general method for its preparation involves the electrophilic aromatic substitution of toluene.

Methodology: Direct Chlorination of Toluene[5]

e Reactants: Toluene is treated with three equivalents of chlorine gas.

o Catalyst: The reaction is conducted in the presence of a Lewis acid catalyst, such as iron(lll)

chloride (FeCls) or aluminum chloride (AICIs). Zirconium chloride has also been noted as a

catalyst for producing a mixture of trichlorotoluenes with a significant portion of the 2,3,6-

isomer.[7]

e Procedure: Chlorine gas is bubbled through a mixture of toluene and the Lewis acid catalyst.

The reaction temperature is controlled to manage the rate of chlorination and minimize side

reactions.

o Work-up and Purification: Upon completion, the reaction mixture contains a variety of

chlorinated toluene isomers. The desired 2,3,6-trichlorotoluene is then separated from the
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other isomers (such as 2,3,4-, 2,4,5-, and 2,4,6-trichlorotoluene) and any remaining starting
material through fractional distillation.[5]

The workflow for this synthesis process can be visualized as follows:

Toluene
\ 4
. Mixture of q
Chlorine (3 eq.) Trichlorotoluene Isomers - 2,3,6-Trichlorotoluene

Lewis Acid Catalyst
(e.g., FeCls, ZrCla)

Click to download full resolution via product page

Synthesis Workflow for 2,3,6-Trichlorotoluene

The analysis of 2,3,6-Trichlorotoluene can be performed using reverse-phase high-
performance liquid chromatography (RP-HPLC).[6]

Methodology|[6]
o Chromatographic Column: A reverse-phase (RP) column, such as a Newcrom R1, is utilized.

e Mobile Phase: The mobile phase consists of a mixture of acetonitrile (MeCN), water, and an
acidifier. For standard detection, phosphoric acid is used. For mass spectrometry (MS)
compatible applications, formic acid should be substituted for phosphoric acid.

» Detection: A standard HPLC detector, such as a UV detector, can be used. For more
sensitive and specific detection, a mass spectrometer can be coupled with the HPLC
system.

» Application: This method is suitable for the separation and quantification of 2,3,6-
Trichlorotoluene and can be adapted for preparative separation to isolate impurities. It is
also applicable to pharmacokinetic studies.
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An alternative analytical method involves gas chromatography. For instance, the determination
of 2,3,6-trichlorotoluene in water can be achieved by extraction followed by gas
chromatography with flame ionization detection.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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